Cas no 2167490-49-3 (2,6-dioxa-10-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane)

• Product Name: 2,6-dioxa-10-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane
• CAS No: 2167490-49-3
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6213610
• PubChem ID: 165837865
• Update Time: 2025-07-23

2,6-dioxa-10-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxa-10-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane
• 2167490-49-3
• EN300-1280310
• 2,6-dioxa-10-thia-13-azadispiro[4.1.5^{7}.3^{5}]pentadecane

• Inchi： 1S/C11H19NO2S/c1-5-12-11(3-7-15-8-4-11)14-10(1)2-6-13-9-10/h12H,1-9H2
• InChI Key： VOURDUOTNDFLGN-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NCCC1(COCC1)O2

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 2,6-dioxa-10-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane

Comprehensive Overview of 2,6-Dioxa-10-thia-13-azadispiro[4.1.5⁷.3⁵]pentadecane (CAS No. 2167490-49-3): Structure, Applications, and Research Insights

The compound 2,6-dioxa-10-thia-13-azadispiro[4.1.5⁷.3⁵]pentadecane (CAS No. 2167490-49-3) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science research. Its unique spirocyclic framework, featuring oxygen (dioxa), sulfur (thia), and nitrogen (aza) heteroatoms, positions it as a versatile scaffold for drug discovery and functional material design. Researchers are increasingly exploring its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition, aligning with current trends in precision medicine.

From a structural perspective, the dispiro[4.1.5⁷.3⁵]pentadecane core offers remarkable three-dimensional complexity, enabling selective interactions with biomolecules. This property has sparked interest in its application for allosteric modulator development—a hot topic in GPCR-targeted therapies. Recent patent analyses reveal growing industrial attention toward similar spirocyclic compounds for neurodegenerative diseases, with 2167490-49-3 serving as a valuable synthetic intermediate or pharmacophore template.

The synthetic accessibility of CAS 2167490-49-3 via multicomponent reactions or ring-closing metathesis has been discussed in peer-reviewed journals, addressing the demand for sustainable synthetic methodologies—a key concern in modern green chemistry. Computational studies suggest its potential as a conformationally restricted bioisostere for flexible linear chains, a strategy frequently employed in proteolysis-targeting chimera (PROTAC) design. These attributes make it relevant to cutting-edge drug delivery system research.

Material scientists have investigated derivatives of 2,6-dioxa-10-thia-13-azadispiro[4.1.5⁷.3⁵]pentadecane for coordination polymer construction, capitalizing on its multiple heteroatoms for metal binding. This aligns with the search for novel organic electronic materials and molecular sensors. The compound's chiral centers also make it intriguing for asymmetric catalysis applications, particularly in chiral auxiliary-mediated transformations.

Analytical characterization of 2167490-49-3 typically involves advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound's structural complexity. Stability studies indicate compatibility with standard lyophilization procedures—an important consideration for biopharmaceutical formulation. These properties address frequently searched queries about compound characterization protocols in academic and industrial settings.

Emerging research connects spirocyclic scaffolds like this compound to selective kinase inhibition, a trending area in cancer therapeutics. Its privileged structure characteristics—balancing lipophilicity and polarity—make it valuable for addressing blood-brain barrier permeability challenges, a persistent hurdle in CNS drug development. These aspects resonate with current investigations into neuroprotective agents and cognitive enhancers.

From a commercial standpoint, CAS 2167490-49-3 has gained visibility in custom synthesis catalogs, reflecting demand from medicinal chemistry programs. Its price positioning suggests classification as a high-value building block, with purity specifications typically exceeding 98% for research applications. This aligns with industry needs for fragment-based drug discovery components, as evidenced by its inclusion in several diversity-oriented synthesis libraries.

The environmental fate of such heterospirocyclic compounds has become a subject of computational toxicology studies, responding to increased regulatory focus on green chemistry metrics. Preliminary ADMET predictions suggest favorable metabolic stability profiles for derivatives, making this scaffold attractive for lead optimization campaigns. These features address the pharmaceutical industry's growing emphasis on developability properties early in discovery.

Recent publications highlight the use of 2,6-dioxa-10-thia-13-azadispiro[4.1.5⁷.3⁵]pentadecane derivatives in photoaffinity labeling studies, leveraging its rigid structure for target identification. This application taps into the booming field of chemical biology probes, where molecular tools are needed to deconvolute complex signal transduction pathways. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional medicinal chemistry.

Looking forward, the scientific community anticipates expanded utilization of 2167490-49-3 in structure-activity relationship studies, particularly for targets requiring three-dimensional molecular recognition. Its combination of hydrogen bond acceptors and lipophilic domains makes it a compelling case study for molecular property optimization—a perennial challenge in hit-to-lead transitions. These characteristics ensure its continued relevance in both academic and industrial research landscapes.